Cas no 2580199-53-5 (1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid hydrochloride)

• Product Name: 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid hydrochloride
• CAS No: 2580199-53-5
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• MDL: MFCD33020593
• CID: 5361083
• PubChem ID: 155858905
• Update Time: 2025-08-03

1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid;hydrochloride
• Z4870337694
• 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrochloride
• 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid hydrochloride

• MDL： MFCD33020593
• Inchi： 1S/C7H9N3O2.ClH/c11-7(12)4-1-2-8-6-5(4)3-9-10-6;/h3-4H,1-2H2,(H,11,12)(H2,8,9,10);1H
• InChI Key： OHRQZJYYAWRAJK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2C=NNC=2NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 78

Additional information on 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid hydrochloride

1H,4H,5H,6H,7H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrochloride (CAS No. 2580199-53-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile applications. The hydrochloride salt form of this compound is particularly notable due to its stability and solubility characteristics.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery and development. The pyrazolo[3,4-b]pyridine core structure is a key feature of this compound, contributing to its ability to interact with biological targets such as enzymes and receptors. This makes it a promising candidate for the development of new therapeutic agents.

The synthesis of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrochloride involves a multi-step process that typically includes the formation of the pyrazolopyridine ring system followed by carboxylation and subsequent salt formation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound.

In terms of pharmacological properties, this compound has shown potential in several areas. For instance, studies have demonstrated its ability to modulate ion channels and kinase activity, which are critical in various physiological processes. The hydrochloride salt form enhances its bioavailability, making it more suitable for in vivo studies.

The application of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrochloride extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies provide insights into its interaction with biological systems and guide further experimental work.

In conclusion,1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrochloride (CAS No. 2580199-53-5) is a versatile compound with a wide range of applications. Its unique structure and properties make it a valuable tool in both academic research and industrial development.